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Compound of Interest

Compound Name: Jacoumaric acid

Cat. No.: B14859190 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

extraction, purification, and characterization of p-Coumaric acid from the leaves of Diospyros

melanoxylon, a plant with significant therapeutic potential.

Diospyros melanoxylon, a tree native to India and Sri Lanka, has a rich history in traditional

medicine for treating a variety of ailments, including arthritis and skin conditions.[1][2][3][4]

Modern phytochemical analysis has identified p-Coumaric acid as one of the key bioactive

compounds within its leaves, exhibiting notable antioxidant, anti-inflammatory, and antibacterial

properties.[1][2][3][4] This guide provides a comprehensive overview of the methodologies for

isolating and characterizing this valuable phenolic acid, along with insights into its biological

signaling pathways relevant to drug discovery.

Quantitative Data Summary
The following tables summarize the key quantitative data associated with the isolation and

characterization of p-Coumaric acid from Diospyros melanoxylon.

Table 1: Extraction and Fractionation Yields
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Step Input Material Output Fraction Yield

Methanol Extraction 500 g dried leaves
Methanol Extract

(DMM)
145 g/kg

Liquid-Liquid

Fractionation
50 g DMM Petroleum Ether 6.3 g

Ethyl Acetate (ESF) 7.9 g

n-Butanol 3.7 g

H₂O-Soluble 15 g

Final Purification Ethyl Acetate Fraction p-Coumaric Acid 24.5 mg

Data sourced from Kumar et al., 2019.[3][4]

Table 2: Chromatographic and Spectroscopic Data for Isolated p-Coumaric Acid

Parameter Value

Thin-Layer Chromatography (TLC)

Retention Factor (Rf)
0.79 (Solvent system:

Chloroform:Methanol:Formic Acid, 85:10:5 v/v/v)

Mass Spectrometry (MS)

ESI-MS [M+H]+ m/z 165.0552

1H-NMR (400 MHz, CDCl₃)

δ (ppm): 7.58 (1H, d, J = 15.8 Hz), 7.54 (2H, d,

J = 8.7 Hz), 6.73 (2H, d, J = 8.7 Hz), 6.20 (1H,

d, J = 15.8 Hz)

13C-NMR (100 MHz, CD₃OD)
δ (ppm): 169.6, 159.8, 145.3, 132.1, 126.3,

115.4, 114.2

Spectroscopic data sourced from Kumar et al., 2019 and Records of Natural Products, 2018.[3]

[5]
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Experimental Protocols
The following protocols are detailed methodologies for the key experiments involved in the

isolation and identification of p-Coumaric acid from Diospyros melanoxylon leaves.

Plant Material Collection and Preparation
Fresh, healthy leaves of Diospyros melanoxylon are collected and authenticated. The leaves

are then washed, shade-dried, and milled to a coarse powder (approximately 50 mesh).[3]

Extraction
500g of the dried leaf powder is subjected to sequential extraction with solvents of increasing

polarity, starting with petroleum ether, followed by chloroform, ethyl acetate, acetone, and

finally methanol.[6] The methanol extract is concentrated using a rotary evaporator.[6] Given its

high yield and potent radical scavenging activity, the methanol extract is selected for further

isolation of the bioactive compound.[6]

Fractionation
50g of the crude methanol extract is dispersed in water and subjected to successive liquid-

liquid partitioning.[3][4] The extract is partitioned with petroleum ether, ethyl acetate, and n-

butanol. The ethyl acetate soluble fraction (ESF), which demonstrates significant biological

activity, is chosen for the subsequent isolation steps.[3][4]

Column Chromatography
The ethyl acetate fraction is subjected to silica gel column chromatography. The column (50 cm

length, 3 cm diameter) is eluted with a gradient of petroleum ether and acetone (95:5, 90:10,

85:15, 80:20, 70:30, and 60:40 v/v).[3][4] Fractions are collected and monitored by Thin-Layer

Chromatography (TLC).

Purification
The sub-fraction showing potent activity is further purified using silica gel column

chromatography with a petroleum ether:acetone (85:15) solvent system.[3][4] This is followed

by re-chromatography on a Sephadex LH-20 column with acetone as the eluting solvent to

yield pure p-Coumaric acid.[3][4]
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Compound Identification and Characterization
The purity and identity of the isolated compound are confirmed using various analytical

techniques:

Thin-Layer Chromatography (TLC): The Rf value of the isolated compound is compared with

a standard sample of p-Coumaric acid.[7]

Spectroscopic Analysis: UV-Visible, Infrared (IR), Nuclear Magnetic Resonance (1H NMR

and 13C NMR), and Mass Spectrometry (MS) are performed to elucidate the structure of the

isolated compound.[1][2][3][7]

Visualizing the Workflow and Biological Pathways
The following diagrams illustrate the experimental workflow for the isolation of p-Coumaric acid

and its known signaling pathways.
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Figure 1: Experimental workflow for the isolation of p-Coumaric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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